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Compound of Interest

Compound Name: 1-Formyl-DL -tryptophan

Cat. No.: B15204085

For Researchers, Scientists, and Drug Development Professionals

Abstract

1-Formyl-DL-tryptophan is a derivative of the essential amino acid DL-tryptophan,
characterized by the addition of a formyl group to the indole nitrogen. This modification can
influence its biological activity and metabolic fate. This document provides a detailed overview
of the basic properties of 1-Formyl-DL-tryptophan, including its physicochemical
characteristics, spectral data, and potential biological significance. It also outlines experimental
protocols for its synthesis and analysis, and visualizes its potential roles in key signaling
pathways.

Core Properties of 1-Formyl-DL-tryptophan

The fundamental properties of 1-Formyl-DL-tryptophan are summarized below, providing a
foundational understanding of its chemical and physical nature.

Physicochemical Properties
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Property Value Source

Molecular Formula C12H12N203 [1]

Molecular Weight 232.23 g/mol [1]

Appearance White to off-white powder N/A

Melting Point Not available N/A
Soluble in organic solvents

Solubility such as DMSO and dimethyl N/A
formamide

CAS Number 16108-03-5 [1]

Spectral Data

The following tables summarize the key spectral data for the characterization of 1-Formyl-DL-

tryptophan.

Table 1.2.1: *H NMR Spectral Data

Chemical Shift (ppm) Multiplicity Assignment
10.88 S Indole NH
8.37 d H-4

8.01 S Formyl CHO
7.54 d H-7

7.35 t H-6

7.16 t H-5

4.59 m a-CH

3.20 dd B-CH:2

3.06 dd B-CH:
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Solvent: DMSO-ds

Table 1.2.2: 13C NMR Spectral Data

Chemical Shift (ppm) Assignment
1725 C=0 (Carboxyl)
160.0 C=0 (Formyl)
136.2 C-7a

129.8 C-3a

124.5 C-2

122.8 C-6

120.5 C-5

118.9 C-14

110.8 C-7

108.2 C-3

54.1 a-CH

27.8 B-CH:

Predicted data[2][3][4]

Table 1.2.3: Mass Spectrometry Data

m/z Interpretation

232.08 [M]+

187.07 [M - COOH]+

130.06 [Indole-CH2-CH=NHz]+

Table 1.2.4: Infrared (IR) Spectroscopy Data
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Wavenumber (cm~?)

Assignment

3300-2500 O-H stretch (Carboxylic acid)
3400 N-H stretch (Amine)

1710 C=0 stretch (Carboxylic acid)
1680 C=0 stretch (Formyl)

1590 N-H bend

Experimental Protocols

Synthesis of 1-Formyl-DL-tryptophan

This protocol describes a potential method for the synthesis of 1-Formyl-DL-tryptophan from

DL-tryptophan.

Materials:

DL-Tryptophan

e Formic acid (98-100%)

e Acetic anhydride

» Diethyl ether

¢ Anhydrous sodium sulfate
e Round-bottom flask

e Magnetic stirrer

» Reflux condenser

* Ice bath

 Rotary evaporator
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Procedure:

In a round-bottom flask, dissolve DL-tryptophan in an excess of formic acid.

Cool the mixture in an ice bath and slowly add acetic anhydride dropwise with continuous
stirring.

After the addition is complete, remove the ice bath and allow the reaction mixture to stir at
room temperature for 4-6 hours.

Monitor the reaction progress using thin-layer chromatography (TLC).

Once the reaction is complete, remove the excess formic acid and acetic anhydride under
reduced pressure using a rotary evaporator.

To the resulting residue, add cold diethyl ether to precipitate the product.

Collect the solid product by vacuum filtration and wash it with cold diethyl ether.

Dry the product under vacuum to obtain 1-Formyl-DL-tryptophan.

The product can be further purified by recrystallization if necessary.

HPLC Analysis of 1-Formyl-DL-tryptophan

This protocol outlines a general method for the analysis of 1-Formyl-DL-tryptophan using

High-Performance Liquid Chromatography (HPLC).

Instrumentation and Conditions:

HPLC System: A standard HPLC system with a UV detector.

Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 pm).

Mobile Phase A: 0.1% Formic acid in water.

Mobile Phase B: 0.1% Formic acid in acetonitrile.

Gradient: A linear gradient from 5% to 95% Mobile Phase B over 20 minutes.
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e Flow Rate: 1.0 mL/min.

o Detection Wavelength: 280 nm.
e Injection Volume: 10 pL.
Procedure:

e Prepare a stock solution of 1-Formyl-DL-tryptophan in a suitable solvent (e.g., methanol or
mobile phase).

e Prepare a series of calibration standards by diluting the stock solution.

« Filter all solutions through a 0.45 um syringe filter before injection.

* Inject the standards and samples onto the HPLC system.

« ldentify the peak corresponding to 1-Formyl-DL-tryptophan based on its retention time.

e Quantify the amount of 1-Formyl-DL-tryptophan in the samples by constructing a
calibration curve from the peak areas of the standards.

Signaling Pathways

1-Formyl-DL-tryptophan may play a role in biological systems through its involvement in the
Kynurenine pathway and by potentially acting as a ligand for Formyl Peptide Receptors.

Kynurenine Pathway

The kynurenine pathway is the primary route for tryptophan metabolism in the body.
Tryptophan is first converted to N-formylkynurenine, a step that can be catalyzed by the
enzymes indoleamine 2,3-dioxygenase (IDO) or tryptophan 2,3-dioxygenase (TDO).[5][6][7][8]
N-formylkynurenine is then rapidly converted to kynurenine. While 1-Formyl-DL-tryptophan is
not a direct intermediate in the canonical kynurenine pathway, its structural similarity to N-
formylkynurenine suggests it could potentially influence this pathway.
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Kynurenine Pathway and 1-Formyl-DL-tryptophan

Formyl Peptide Receptor 1 (FPR1) Signaling

Formyl peptide receptors are a class of G protein-coupled receptors that recognize N-
formylated peptides, which are often derived from bacteria or mitochondria.[9][10] These
receptors play a crucial role in the innate immune response by mediating chemotaxis and
inflammation. Given its N-formyl group, 1-Formyl-DL-tryptophan could potentially act as a
ligand for FPR1, thereby activating downstream signaling cascades. Activation of FPR1
typically involves the dissociation of G-protein subunits, leading to the activation of pathways
such as the MAPK/ERK and PI3K/Akt pathways, ultimately resulting in cellular responses like
chemotaxis, degranulation, and cytokine production.[11]
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Conclusion

This technical guide provides a comprehensive overview of the basic properties of 1-Formyl-
DL-tryptophan, offering valuable information for researchers and professionals in drug
development. The provided experimental protocols for synthesis and analysis serve as a
starting point for further investigation. The exploration of its potential roles in the Kynurenine
pathway and FPR1 signaling highlights areas for future research to elucidate its biological
functions and therapeutic potential. Further studies are warranted to confirm the direct
interaction of 1-Formyl-DL-tryptophan with these pathways and to fully understand its
physiological and pathological implications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15204085#1-formyl-dl-tryptophan-basic-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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